Cas no 17931-26-9 (Naphtho[2,1-d]thiazole-2(3H)-thione)

Naphtho[2,1-d]thiazole-2(3H)-thione structure

17931-26-9 structure

Product Name:Naphtho[2,1-d]thiazole-2(3H)-thione

CAS No:17931-26-9

MF:C₁₁H₇NS₂

MW:217.3099796772

CID:122661

PubChem ID:12449918

Update Time:2025-04-18

Naphtho[2,1-d]thiazole-2(3H)-thione Chemical and Physical Properties

Names and Identifiers

- Naphtho[2,1-d]thiazole-2(3H)-thione
- 3H-benzo[g][1,3]benzothiazole-2-thione
- Naphtho[2,1-d]thiazole-2(3H)-thione (9CI)
- SCHEMBL7119422
- DTXSID50498776
- Naphtho[2,1-d][1,3]thiazole-2(3H)-thione
- 17931-26-9
- Inchi： 1S/C11H7NS2/c13-11-12-9-6-5-7-3-1-2-4-8(7)10(9)14-11/h1-6H,(H,12,13)
- InChI Key： VZBNNNOPGWFPGC-UHFFFAOYSA-N
- SMILES： S1C(NC2=CC=C3C=CC=CC3=C12)=S

Computed Properties

Exact Mass: 217.00211
Monoisotopic Mass: 217.00199157g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 0
Complexity: 254
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.5
Topological Polar Surface Area: 69.4Å²

Experimental Properties

PSA: 12.89

Naphtho[2,1-d]thiazole-2(3H)-thione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM511571-1g	Naphtho[2,1-d]thiazole-2(3H)-thione	17931-26-9	97%	1g	$475	2022-12-31
Alichem	A059003762-5g	Naphtho[2,1-d]thiazole-2(3H)-thione	17931-26-9	97%	5g	$1,314.54	2022-04-02
Alichem	A059003762-10g	Naphtho[2,1-d]thiazole-2(3H)-thione	17931-26-9	97%	10g	$1,608.00	2022-04-02
Alichem	A059003762-25g	Naphtho[2,1-d]thiazole-2(3H)-thione	17931-26-9	97%	25g	$2,653.20	2022-04-02

Naphtho[2,1-d]thiazole-2(3H)-thione Related Literature

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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
2. An anti-leakage liquid metal thermal interface material

Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
3. An approach to 7-aza-1-phosphanorbornane complexes: strain promoted rearrangement of 1-iminylphosphirane complexes and cycloaddition with olefins†

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4. An interplay between electronic and structural effects on the photoluminescence decay mechanisms in LaPO4·nH2O:Tb3+ and LaPO4:Tb3+ single-crystal nanorods†

M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
5. Aggregation, pretransitional behavior, and optical properties in the isotropic phase of lyotropic chromonic liquid crystals studied in high magnetic fields

Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498

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